84-71-9

Bis(2-ethylhexyl) cyclohexane-1,2-dicarboxylate

In Stock

• CAS RN:
• 84-71-9

• Formula:
• C24H44O4

• InChI:
• InChI=1S/C24H44O4/c1-5-9-13-19(7-3)17-27-23(25)21-15-11-12-16-22(21)24(26)28-18-20(8-4)14-10-6-2/h19-22H,5-18H2,1-4H3

• InChIKey:
• DIMOQAGSNHTROK-UHFFFAOYSA-N

• Bis(2-ethylhexyl) cyclohexane-1,2-dicarboxylate is a useful research compound. Its molecular formula is C24H44O4 and its molecular weight is 396.6 g/mol. The purity is usually 95%.

1D-1-O-Methyl-myo-inositol

• CAS RN:
• 484-71-9

• Formula:
• C7H14O6

• InChI:
• InChI=1S/C7H14O6/c1-13-7-5(11)3(9)2(8)4(10)6(7)12/h2-12H,1H3/t2?,3-,4+,5-,6-,7?/m1/s1

• InChIKey:
• DSCFFEYYQKSRSV-DQUUFWEPSA-N

• 1D-1-O-methyl-myo-inositol is a member of the class of methyl myo-inositols that is cyclohexane-1,2,3,4,5-pentol substituted by a methoxy group at position 6 (the 1R,2R,3S,4S,5R,6S-isomer). It has a role as a plant metabolite.

cis-8-Octadecenoic acid

In Stock

• CAS RN:
• 5684-71-9

• Formula:
• C18H34O2

• InChI:
• InChI=1S/C18H34O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20/h10-11H,2-9,12-17H2,1H3,(H,19,20)/b11-10-

• InChIKey:
• WRIDQFICGBMAFQ-KHPPLWFESA-N

• Cis-8-Octadecenoic acid is a useful research compound. Its molecular formula is C18H34O2 and its molecular weight is 282.5 g/mol. The purity is usually 95%.

Phenol, 4,5-dichloro-2-iodo-

Usually In Stock

• CAS RN:
• 89284-71-9

• Formula:
• C6H3Cl2IO

• InChI:
• InChI=1S/C6H3Cl2IO/c7-3-1-5(9)6(10)2-4(3)8/h1-2,10H

• InChIKey:
• ILYIKZOTDGYNKF-UHFFFAOYSA-N

• Phenol, 4,5-dichloro-2-iodo- is a useful research compound. Its molecular formula is C6H3Cl2IO and its molecular weight is 288.89 g/mol. The purity is usually 95%.

Isovallesiachotamine

In Stock

• CAS RN:
• 34384-71-9

• Formula:
• C21H22N2O3

• InChI:
• InChI=1S/C21H22N2O3/c1-3-13(12-24)16-10-19-20-15(14-6-4-5-7-18(14)22-20)8-9-23(19)11-17(16)21(25)26-2/h3-7,11-12,16,19,22H,8-10H2,1-2H3/b13-3+/t16-,19-/m0/s1

• InChIKey:
• NTVLUSJWJRSPSM-AHHXMMTISA-N

• Isovallesiachotamine is a natural product found in Psychotria bahiensis, Tabernaemontana psorocarpa, and other organisms with data available.

Nuarimol

In Stock

• CAS RN:
• 63284-71-9

• Formula:
• C17H12ClFN2O

• InChI:
• InChI=1S/C17H12ClFN2O/c18-16-4-2-1-3-15(16)17(22,13-9-20-11-21-10-13)12-5-7-14(19)8-6-12/h1-11,22H

• InChIKey:
• SAPGTCDSBGMXCD-UHFFFAOYSA-N

• Nuarimol inhibits C14-demethylation in oat and rye sterol biosynthesis.

[(1,1-Dimethoxypropan-2-yl)oxy]benzene

• CAS RN:
• 864684-71-9

• Formula:
• C11H16O3

• InChI:
• InChI=1S/C11H16O3/c1-9(11(12-2)13-3)14-10-7-5-4-6-8-10/h4-9,11H,1-3H3

• InChIKey:
• QVLIQNHHKKTDPG-UHFFFAOYSA-N

• [(1,1-Dimethoxypropan-2-yl)oxy]benzene is a useful research compound. Its molecular formula is C11H16O3 and its molecular weight is 196.24 g/mol. The purity is usually 95%.

3'-Bromo-2-(4-fluorophenyl)acetophenone

In Stock

• CAS RN:
• 898784-71-9

• Formula:
• C14H10BrFO

• InChI:
• InChI=1S/C14H10BrFO/c15-12-3-1-2-11(9-12)14(17)8-10-4-6-13(16)7-5-10/h1-7,9H,8H2

• InChIKey:
• ZQYHTVCWCDTCFZ-UHFFFAOYSA-N

• 3'-Bromo-2-(4-fluorophenyl)acetophenone is a useful research compound. Its molecular formula is C14H10BrFO and its molecular weight is 293.13 g/mol. The purity is usually 95%.

1,1,2-Trifluoro-4-methylpent-1-en-3-one

• CAS RN:
• 110784-71-9

• Formula:
• C6H7F3O

• InChI:
• InChI=1S/C6H7F3O/c1-3(2)5(10)4(7)6(8)9/h3H,1-2H3

• InChIKey:
• FESMHSQMKJDWJF-UHFFFAOYSA-N

• 1,1,2-Trifluoro-4-methylpent-1-en-3-one, also known as 1,1,2-Trifluoro-4-methylpent-1-en-3-one, is a useful research compound. Its molecular formula is C6H7F3O and its molecular weight is 152.11 g/mol. The purity is usually 95%.

2,5-dimethyl-3-phenyl-N-((tetrahydrofuran-2-yl)methyl)pyrazolo[1,5-a]pyrimidin-7-amine

In Stock

• CAS RN:
• 877784-71-9

• Formula:
• C19H22N4O

• InChI:
• InChI=1S/C19H22N4O/c1-13-11-17(20-12-16-9-6-10-24-16)23-19(21-13)18(14(2)22-23)15-7-4-3-5-8-15/h3-5,7-8,11,16,20H,6,9-10,12H2,1-2H3

• InChIKey:
• XLAQQZNLQRXGHK-UHFFFAOYSA-N

• 2,5-dimethyl-3-phenyl-N-((tetrahydrofuran-2-yl)methyl)pyrazolo[1,5-a]pyrimidin-7-amine is a useful research compound. Its molecular formula is C19H22N4O and its molecular weight is 322.412. The purity is usually 95%.

tert-Butyl penta-1,3-dien-1-ylcarbamate

• CAS RN:
• 131784-71-9

• Formula:
• C10H17NO2

• InChI:
• InChI=1S/C10H17NO2/c1-5-6-7-8-11-9(12)13-10(2,3)4/h5-8H,1-4H3,(H,11,12)

• InChIKey:
• XUKALTRSOXMVKA-UHFFFAOYSA-N

• Tert-Butyl penta-1,3-dien-1-ylcarbamate, also known as Tert-Butyl penta-1,3-dien-1-ylcarbamate, is a useful research compound. Its molecular formula is C10H17NO2 and its molecular weight is 183.251. The purity is usually 95%.

CM16 protein, wheat

• CAS RN:
• 128284-71-9

• Formula:
• C34H39Na3O11S3

• CM16 protein, wheat, also known as CM16 protein, wheat, is a useful research compound. Its molecular formula is C34H39Na3O11S3. The purity is usually 95%.

4-(4-Bromophenyl)thiazol-5-amine

In Stock

• CAS RN:
• 1247184-71-9

• Formula:
• C9H7BrN2S

• InChI:
• InChI=1S/C9H7BrN2S/c10-7-3-1-6(2-4-7)8-9(11)13-5-12-8/h1-5H,11H2

• InChIKey:
• FHSYNTBUANJWAO-UHFFFAOYSA-N

• 4-(4-Bromophenyl)thiazol-5-amine is a useful research compound. Its molecular formula is C9H7BrN2S and its molecular weight is 255.13. The purity is usually 95%.

tert-Butyl (1-(1-(pyridin-2-yl)ethyl)piperidin-4-yl)carbamate

Usually In Stock

• CAS RN:
• 1289384-71-9

• Formula:
• C17H27N3O2

• InChI:
• InChI=1S/C17H27N3O2/c1-13(15-7-5-6-10-18-15)20-11-8-14(9-12-20)19-16(21)22-17(2,3)4/h5-7,10,13-14H,8-9,11-12H2,1-4H3,(H,19,21)

• InChIKey:
• AYFNPRZQJBDNGG-UHFFFAOYSA-N

• Tert-Butyl (1-(1-(pyridin-2-yl)ethyl)piperidin-4-yl)carbamate is a useful research compound. Its molecular formula is C17H27N3O2 and its molecular weight is 305.422. The purity is usually 95%.

3-chloro-2-methyl-N-(1-(thiazol-2-yl)pyrrolidin-3-yl)benzenesulfonamide

In Stock

• CAS RN:
• 1797084-71-9

• Formula:
• C14H16ClN3O2S2

• InChI:
• InChI=1S/C14H16ClN3O2S2/c1-10-12(15)3-2-4-13(10)22(19,20)17-11-5-7-18(9-11)14-16-6-8-21-14/h2-4,6,8,11,17H,5,7,9H2,1H3

• InChIKey:
• DHWWUEDFSVPEPQ-UHFFFAOYSA-N

• 3-chloro-2-methyl-N-(1-(thiazol-2-yl)pyrrolidin-3-yl)benzenesulfonamide is a useful research compound. Its molecular formula is C14H16ClN3O2S2 and its molecular weight is 357.87. The purity is usually 95%.

N1-((1-(benzo[d]thiazol-2-yl)piperidin-4-yl)methyl)-N2-(5-methylisoxazol-3-yl)oxalamide

In Stock

• CAS RN:
• 1797284-71-9

• Formula:
• C19H21N5O3S

• InChI:
• InChI=1S/C19H21N5O3S/c1-12-10-16(23-27-12)22-18(26)17(25)20-11-13-6-8-24(9-7-13)19-21-14-4-2-3-5-15(14)28-19/h2-5,10,13H,6-9,11H2,1H3,(H,20,25)(H,22,23,26)

• InChIKey:
• JKRGTHPBRYXWRK-UHFFFAOYSA-N

• N1-((1-(benzo[d]thiazol-2-yl)piperidin-4-yl)methyl)-N2-(5-methylisoxazol-3-yl)oxalamide is a useful research compound. Its molecular formula is C19H21N5O3S and its molecular weight is 399.47. The purity is usually 95%.

2-(2-Chloro-6-fluorophenyl)-1-(3-((4-fluorophenyl)sulfonyl)azetidin-1-yl)ethanone

In Stock

• CAS RN:
• 1797884-71-9

• Formula:
• C17H14ClF2NO3S

• InChI:
• InChI=1S/C17H14ClF2NO3S/c18-15-2-1-3-16(20)14(15)8-17(22)21-9-13(10-21)25(23,24)12-6-4-11(19)5-7-12/h1-7,13H,8-10H2

• InChIKey:
• MXJLMGIQFXBKEI-UHFFFAOYSA-N

• 2-(2-Chloro-6-fluorophenyl)-1-(3-((4-fluorophenyl)sulfonyl)azetidin-1-yl)ethanone is a useful research compound. Its molecular formula is C17H14ClF2NO3S and its molecular weight is 385.81. The purity is usually 95%.

[3-[(5-Methylpyrimidin-2-yl)oxymethyl]piperidin-1-yl]-(1,3-thiazol-4-yl)methanone

Usually In Stock

• CAS RN:
• 2379984-71-9

• Formula:
• C15H18N4O2S

• InChI:
• InChI=1S/C15H18N4O2S/c1-11-5-16-15(17-6-11)21-8-12-3-2-4-19(7-12)14(20)13-9-22-10-18-13/h5-6,9-10,12H,2-4,7-8H2,1H3

• InChIKey:
• JCEBSIKDWYAEHD-UHFFFAOYSA-N

• [3-[(5-Methylpyrimidin-2-yl)oxymethyl]piperidin-1-yl]-(1,3-thiazol-4-yl)methanone is a useful research compound. Its molecular formula is C15H18N4O2S and its molecular weight is 318.4. The purity is usually 95%.

m-PEG6-(CH2)8-phosphonic acid

In Stock

• CAS RN:
• 2028284-71-9

• Formula:
• C19H41O9P

• InChI:
• InChI=1S/C19H41O9P/c1-23-9-10-25-13-14-27-17-18-28-16-15-26-12-11-24-8-6-4-2-3-5-7-19-29(20,21)22/h2-19H2,1H3,(H2,20,21,22)

• InChIKey:
• LVZDSZBBOIYSFN-UHFFFAOYSA-N

• m-PEG6-(CH2)8-phosphonic acid is a PEG Linker.